molecular formula C22H26ClN3O3 B8510321 3-chloro-N'-octanoyl-6H-benzo[b][1,4]benzoxazepine-5-carbohydrazide CAS No. 38955-19-0

3-chloro-N'-octanoyl-6H-benzo[b][1,4]benzoxazepine-5-carbohydrazide

Cat. No.: B8510321
CAS No.: 38955-19-0
M. Wt: 415.9 g/mol
InChI Key: QFHXETGRUGVKRR-UHFFFAOYSA-N
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Description

3-chloro-N'-octanoyl-6H-benzo[b][1,4]benzoxazepine-5-carbohydrazide is a useful research compound. Its molecular formula is C22H26ClN3O3 and its molecular weight is 415.9 g/mol. The purity is usually 95%.
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Properties

CAS No.

38955-19-0

Molecular Formula

C22H26ClN3O3

Molecular Weight

415.9 g/mol

IUPAC Name

3-chloro-N'-octanoyl-6H-benzo[b][1,4]benzoxazepine-5-carbohydrazide

InChI

InChI=1S/C22H26ClN3O3/c1-2-3-4-5-6-11-21(27)24-25-22(28)26-15-16-9-7-8-10-19(16)29-20-13-12-17(23)14-18(20)26/h7-10,12-14H,2-6,11,15H2,1H3,(H,24,27)(H,25,28)

InChI Key

QFHXETGRUGVKRR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC(=O)NNC(=O)N1CC2=CC=CC=C2OC3=C1C=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The reaction of an alkanoyl halide and the hydrazide is illustrated by contacting 8-chloro-10,11-dihydrodibenz-[b,f][1,4]oxazepine-10-carboxylic acid hydrazide with octanoyl chloride in the presence of sodium bicarbonate to give 1-octanoyl-2-(8-chloro-10,11-dihydrodibenz[b,f][1,4]oxazepine-10-carbonyl)hydrazine.
[Compound]
Name
alkanoyl halide
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reactant
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[Compound]
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hydrazide
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Name
8-chloro-10,11-dihydrodibenz-[b,f][1,4]oxazepine-10-carboxylic acid hydrazide
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Synthesis routes and methods II

Procedure details

To a solution of 0.5 part of 8-chloro-10,11-dihydrodibenz[b,f][1,4]oxazepine-10-carboxylic acid hydrazide and 19.6 parts of acetonitrile is added 0.298 part of sodium bicarbonate followed by 0.562 part of octanoyl chloride. The solution is stirred for 48 hours at room temperature, after which time the solvent is removed under reduced pressure and the resulting oil crystallized by trituration with cyclohexane. Recrystallization from cyclohexane yields 1-octanoyl-2-(8-chloro-10,11-dihydrodibenz[b,f][1,4]oxazepine-10-carbonyl) hydrazine, melting at about 127°-129° and represented by the following structural formula ##SPC2##
Name
8-chloro-10,11-dihydrodibenz[b,f][1,4]oxazepine-10-carboxylic acid hydrazide
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reactant
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